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Compound of Interest

Compound Name: BMS-191095

Cat. No.: B1139385 Get Quote

BMS-191095 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability and handling of BMS-191095 in aqueous solutions

for experimental use.

Frequently Asked Questions (FAQs)
Q1: How should I store BMS-191095?

A1: Proper storage is crucial to maintain the integrity of BMS-191095. Recommendations for

the solid powder and dissolved stock solutions are summarized below.

Table 1: Recommended Storage Conditions for BMS-191095

Form
Storage
Temperature

Shelf Life Source(s)

Powder -20°C 3 years [1]

4°C 2 years [1]

In Solvent (e.g.,

DMSO)
-80°C 2 years [1]

-20°C 1 year [1]
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To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

stock solutions into single-use volumes before storage.[1]

Q2: How do I prepare an aqueous working solution of BMS-191095?

A2: BMS-191095 is sparingly soluble in aqueous buffers. The recommended method is to first

dissolve the compound in an organic solvent, such as dimethyl sulfoxide (DMSO), to create a

concentrated stock solution. This stock solution can then be serially diluted with the aqueous

buffer of your choice to the final desired concentration. For in vivo studies, a suspension can be

prepared using co-solvents like PEG300 and Tween-80.

Q3: How stable is BMS-191095 in aqueous solutions?

A3: There is limited publicly available data on the long-term stability of BMS-191095 in

aqueous solutions. As a general best practice for compounds with limited stability information, it

is strongly recommended to prepare aqueous solutions fresh for each experiment and use

them immediately. For a similar compound, Branebrutinib (BMS-986195), the manufacturer

advises against storing the aqueous solution for more than one day. This suggests that

prolonged storage in aqueous media may lead to degradation.

Q4: Can I store aqueous solutions of BMS-191095?

A4: Based on general laboratory practice for similar compounds, storing aqueous solutions of

BMS-191095 is not recommended. If storage is absolutely necessary, it should be for a very

short duration, at low temperatures (2-8°C), and protected from light. However, for the most

reliable and reproducible experimental results, always use freshly prepared aqueous solutions.

Q5: What is the mechanism of action for BMS-191095?

A5: BMS-191095 is a selective activator of mitochondrial ATP-sensitive potassium (mitoKATP)

channels. By opening these channels, it plays a role in cellular protective mechanisms,

particularly in the context of ischemia. It has been shown to have cardioprotective effects

without the significant vasodilator or proarrhythmic side effects associated with non-selective

K(ATP) channel openers.
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Issue 1: Inconsistent or weaker-than-expected results in my experiments.

Possible Cause: Degradation of BMS-191095 in an aqueous solution.

Troubleshooting Steps:

Prepare Fresh Solutions: Always prepare the aqueous working solution of BMS-191095
immediately before use. Do not use solutions that have been stored for extended periods.

Check Stock Solution Integrity: Ensure your DMSO stock solution has been stored

correctly at -20°C or -80°C and has not exceeded its recommended shelf life. Avoid

multiple freeze-thaw cycles by using aliquots.

Verify Final Concentration: Double-check your dilution calculations to ensure the final

concentration in your assay is correct.

pH of Buffer: While specific data is unavailable for BMS-191095, the stability of many

compounds is pH-dependent. Ensure the pH of your aqueous buffer is consistent across

experiments.

Issue 2: Precipitation observed after diluting DMSO stock into an aqueous buffer.

Possible Cause: The solubility limit of BMS-191095 in the aqueous buffer has been

exceeded.

Troubleshooting Steps:

Decrease Final Concentration: Try working with a lower final concentration of BMS-
191095 in your aqueous solution.

Increase DMSO Percentage: A slightly higher percentage of DMSO in the final solution

may help maintain solubility. However, ensure the final DMSO concentration is compatible

with your experimental system and include a vehicle control with the same DMSO

concentration.

Vortex During Dilution: When adding the DMSO stock to the aqueous buffer, vortex the

buffer to ensure rapid mixing and minimize localized high concentrations that can lead to
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precipitation.

Experimental Protocols
Protocol 1: Preparation of Aqueous Working Solution

This protocol describes the preparation of a fresh aqueous working solution from a DMSO

stock for in vitro experiments.

Prepare DMSO Stock Solution:

Start with solid BMS-191095 powder.

Dissolve it in high-purity, anhydrous DMSO to a high concentration (e.g., 10 mM or 100

mg/mL). Gentle warming or ultrasonic agitation may be needed to ensure it is fully

dissolved.

Aliquot the stock solution into single-use vials and store at -20°C or -80°C.

Prepare Aqueous Working Solution:

Thaw a single aliquot of the DMSO stock solution at room temperature.

Determine the final volume and concentration of the aqueous solution needed for your

experiment.

Perform serial dilutions. Vigorously vortex the aqueous buffer while adding the DMSO

stock solution to prevent precipitation.

Use the freshly prepared aqueous solution immediately.
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Caption: Recommended workflow for preparing BMS-191095 solutions.
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Caption: Signaling pathway of BMS-191095 as a mitoKATP channel opener.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1139385#bms-191095-stability-in-aqueous-solutions-
over-time]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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